Bimetallic mechanism operating in the copolymerization of propylene oxide with carbon dioxide catalyzed by cobalt–salen complexes†

Chemical Science Pub Date: 2010-06-15 DOI: 10.1039/C0SC00220H

Abstract

Dinuclear Cosalen complexes (R,R)-(S,S)-1–4 were synthesized and compared with their mononuclear counterpart rac-5 to suggest that a bimetallic mechanism is in charge for the alternating copolymerization of propylene oxide with CO2 in the absence of onium salt while a monometallic mechanism is more probable in its presence.

Graphical abstract: Bimetallic mechanism operating in the copolymerization of propylene oxide with carbon dioxide catalyzed by cobalt–salen complexes
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